3-Nitro-4-(trifluoromethyl)benzaldehyde
Overview
Scientific Research Applications
Organic Synthesis
3-Nitro-4-(trifluoromethyl)benzaldehyde: is a valuable compound in organic synthesis. It serves as a precursor for synthesizing various heterocyclic compounds, which are crucial in the development of pharmaceuticals. Its nitro group and trifluoromethyl moiety make it a versatile intermediate for constructing complex molecules through reactions such as nitro-aldol (Henry) reaction, Michael addition, and as a building block for aromatic compounds .
Pharmaceutical Research
In pharmaceutical research, this compound is used to develop new drugs. It’s particularly useful in creating molecules with potential anti-cancer properties due to its ability to undergo facile transformations into more complex structures that can interact with biological targets. Moreover, its trifluoromethyl group is a common motif in medicinal chemistry, often associated with increased metabolic stability and bioavailability .
Material Science
3-Nitro-4-(trifluoromethyl)benzaldehyde: finds applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its aromatic structure and electron-withdrawing groups contribute to the tuning of electronic properties of materials, which is essential for optimizing the efficiency of electronic devices .
Analytical Chemistry
This chemical is utilized in analytical chemistry as a standard or reagent for calibrating instruments and developing analytical methods. Its distinct spectroscopic properties allow for its use in UV-Vis and NMR spectroscopy as a reference compound, aiding in the quantification and identification of unknown substances .
Biochemistry
In biochemistry, 3-Nitro-4-(trifluoromethyl)benzaldehyde is used in enzyme kinetics and inhibition studies. The compound can act as a substrate or inhibitor for certain enzymes, helping to elucidate their mechanisms of action and influence on metabolic pathways. This is crucial for understanding disease processes and designing therapeutic interventions .
Environmental Applications
The environmental applications of this compound include its use as a tracer or marker in environmental fate studies. Its stability and detectability in various media make it suitable for tracking the distribution and degradation of chemicals in the environment, which is vital for assessing ecological risks and the impact of pollutants .
Mechanism of Action
Mode of Action
One study mentions the aldol reaction of a similar compound, 3-(trifluoromethyl)benzaldehyde, with hydroxyacetone in the aldolase antibody 38c2-ionic liquid system . This suggests that 3-Nitro-4-(trifluoromethyl)benzaldehyde might also participate in aldol reactions, which are key steps in many biosynthetic pathways.
Result of Action
The compound’s potential to participate in aldol reactions suggests it could influence the synthesis of various biomolecules .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Nitro-4-(trifluoromethyl)benzaldehyde. For instance, the compound should be stored at ambient temperature for stability . Also, safety precautions suggest avoiding dust generation and contact with skin and eyes .
properties
IUPAC Name |
3-nitro-4-(trifluoromethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3NO3/c9-8(10,11)6-2-1-5(4-13)3-7(6)12(14)15/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWJKCPJLZJWAGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)[N+](=O)[O-])C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
102844-90-6 |
Source
|
| Record name | 3-Nitro-4-(trifluoromethyl)benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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